Cas no 2171740-32-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid
• CAS No: 2171740-32-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6233168
• PubChem ID: 165545582
• Update Time: 2025-07-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(2-methylphenyl)ethyl]carbamoyl}propanoic acid
• 2171740-32-0
• EN300-1517472

• Inchi： 1S/C28H28N2O5/c1-17-9-3-4-10-19(17)18(2)29-27(33)25(15-26(31)32)30-28(34)35-16-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h3-14,18,24-25H,15-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LAZUFNBGNORPFE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)C1C=CC=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid (CAS No. 2171740-32-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid (CAS No. 2171740-32-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted phenylalanine derivative. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the controlled synthesis of complex peptides and proteins. The presence of this group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid ensures that the amino functionality remains protected during synthetic manipulations, thereby preventing unwanted side reactions and enhancing the overall yield and purity of the final product.

The 1-(2-methylphenyl)ethylcarbamoyl moiety is another key feature of this compound. This substituent introduces additional steric and electronic effects that can influence the conformational flexibility and binding properties of the molecule. These properties are particularly important in the context of drug design, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic profiles.

Recent studies have highlighted the potential applications of compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds exhibit potent inhibitory activity against specific enzymes involved in disease pathways, such as kinases and proteases. This makes them promising candidates for the development of novel drugs targeting conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

In addition to its potential as a therapeutic agent, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid also serves as a valuable tool in chemical biology research. Its unique structure allows it to be used as a probe to study protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. By incorporating this compound into designed experiments, researchers can gain insights into the molecular mechanisms underlying various biological processes, which can inform the development of new therapeutic strategies.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid typically involves multi-step procedures that require precise control over reaction conditions and purification techniques. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis, have been employed to optimize the production process and achieve high yields of pure product. These methods are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(2-methylphenyl)ethylcarbamoyl}propanoic acid (CAS No. 2171740-32-0) is a versatile compound with significant potential in both research and development contexts. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry, drug discovery, and chemical biology. As ongoing research continues to uncover new applications and insights, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.